Cas no 1273564-96-7 (RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE)

• Product Name: RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE
• CAS No: 1273564-96-7
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD18793339
• CID: 4566301
• PubChem ID: 131638112
• Update Time: 2025-10-30

RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Racemic-(3S,3aS,6aS)-tert-butyl 3-(2-hydroxyethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate(WX110653)
• Racemic-(3S,3aS,6aS)-tert-butyl 3-(2-hydroxyethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate
• 5H-Furo[2,3-c]pyrrole-5-carboxylic acid, hexahydro-3-(2-hydroxyethyl)-, 1,1-dimethylethyl ester, (3R,3aR,6aR)-rel-
• (3S,3aS,6aS)-tert-butyl 3-(2-hydroxyethyl)tetrahydro-2H-furo[2,3-c]pyrrole-5(3H)-carboxylate
• AKOS037647779
• 1273564-96-7
• tert-butyl (3S,3aS,6aS)-3-(2-hydroxyethyl)-hexahydro-2H-furo[2,3-c]pyrrole-5-carboxylate
• tert-butyl (3S,3aS,6aS)-3-(2-hydroxyethyl)-2,3,3a,4,6,6a-hexahydrofuro[2,3-c]pyrrole-5-carboxylate
• AS-74744
• RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE

• MDL： MFCD18793339
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-6-10-9(4-5-15)8-17-11(10)7-14/h9-11,15H,4-8H2,1-3H3/t9-,10-,11-/m0/s1
• InChI Key： YBEGBGHBTNIJLG-DCAQKATOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@]2([H])[C@@H](CCO)CO[C@@]2([H])C1

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59Ų

Additional information on RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE

Introduction to RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE (CAS No. 1273564-96-7)

RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE, identified by the chemical identifier CAS No. 1273564-96-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydrofuropyrrole class, a structural motif known for its diverse biological activities and potential therapeutic applications. The intricate stereochemistry of this molecule, characterized by the specific configuration at the 3S, 3AS, and 6AS positions, makes it a subject of intense study for its unique pharmacological properties.

The synthesis of RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The presence of multiple stereocenters necessitates advanced synthetic methodologies to ensure the correct configuration at each chiral center. Recent advancements in asymmetric synthesis have enabled the efficient preparation of such complex molecules, paving the way for their exploration in drug discovery.

This compound has been extensively studied for its potential role in modulating various biological pathways. The tetrahydrofuropyrrole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological activities including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of substituents on the tert-butyl group and the hydroxyethyl side chain contributes to the unique binding interactions with biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of stereochemistry in determining the biological activity of tetrahydrofuropyrrole derivatives. Studies have demonstrated that subtle changes in the configuration at stereocenters can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. The (3S,3AS,6AS) configuration of RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE is believed to contribute to its unique biological properties, making it an attractive scaffold for drug development.

In vitro studies have shown that this compound exhibits promising activity against various disease models. Its ability to interact with specific enzymes and receptors has been explored in detail. For instance, research indicates that it may inhibit certain kinases involved in cancer progression or modulate inflammatory pathways associated with autoimmune diseases. These findings underscore the potential therapeutic value of this compound and highlight its significance as a lead molecule in drug discovery efforts.

The development of novel synthetic routes for RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE has been a focus of recent scientific endeavors. Innovations in catalytic asymmetric synthesis have allowed for more efficient and scalable production methods. These advancements not only facilitate the preparation of larger quantities of the compound but also enable modifications to its structure for optimization purposes.

The pharmacological profile of this compound is further enhanced by its solubility and metabolic stability. These properties are critical for ensuring that it can be effectively delivered to target tissues and maintain its activity within biological systems. Recent studies have explored strategies to improve these characteristics through structural modifications.

Future research directions include exploring the mechanism of action of RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and guide further development efforts. Additionally, preclinical studies are planned to evaluate its safety and efficacy in animal models before moving into human clinical trials.

The impact of this research extends beyond academic curiosity; it holds significant implications for drug development pipelines across various therapeutic areas. By leveraging cutting-edge synthetic methodologies and exploring novel biological targets, compounds like RACEMIC-(3S,3AS,6AS)-TERT-BUTYL 3-(2-HYDROXYETHYL)TETRAHYDRO-2H-FURO[2,3-C]PYRROLE-5(3H)-CARBOXYLATE represent a beacon of hope for future therapies.